Phenol ethers
Phenolic ethers, also known as phenol ethers or phenol alkyl ethers, are a class of organic compounds derived from the reaction between phenol and an alcohol. These compounds play a critical role in various industries due to their unique properties. Phenolic ethers exhibit excellent thermal stability, hydrolytic resistance, and good solubility in polar solvents, making them ideal for use as stabilizers, plasticizers, and crosslinking agents. They are widely used in the production of resins, adhesives, coatings, and electronic materials where high chemical stability is required.
In industrial applications, phenolic ethers often enhance the performance of polymer systems by improving their thermal stability and resistance to degradation under various environmental conditions. Their ability to form strong bonds with other functional groups also makes them valuable in synthetic chemistry for creating complex molecular structures. Additionally, due to their low toxicity and biodegradability, they are increasingly favored in applications where ecological safety is a concern.
Overall, phenolic ethers offer versatile functionalities that make them indispensable in modern chemical engineering and materials science.

Structure | Chemical Name | CAS | MF |
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3,4-Bis(octyloxy)benzaldehyde | 131525-50-3 | C23H38O3 |
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2-(2-Morpholinoethoxy)phenylmethanol | 106276-04-4 | C13H19NO3 |
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Oxirane,2-[(4-fluorophenoxy)methyl]-, (2S)- | 104605-98-3 | C9H9FO2 |
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1,8-Bis(4-bromophenoxy)octane | 117499-25-9 | C20H24Br2O2 |
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Benzonitrile,4-(pentyloxy)- | 120893-63-2 | C12H15NO |
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4-(benzyloxy)-2-methylbenzaldehyde | 101093-56-5 | C15H14O2 |
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1-(Difluoromethoxy)-4-iodobenzene | 128140-82-9 | C7H5F2IO |
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2-(Trifluoromethoxy)terephthalonitrile | 175278-16-7 | C9H3F3N2O |
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1,4-Diethoxy-2,3,5,6-tetrafluorobenzene | 16251-00-6 | C10H10F4O2 |
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1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]- | 133914-49-5 | C24H35F3O |
Related Literature
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